Cas no 1422344-44-2 (ethyl 5,6,7,8-tetrahydro-4H-thiazolo4,5-dazepine-2-carboxylate hydrochloride)

ethyl 5,6,7,8-tetrahydro-4H-thiazolo4,5-dazepine-2-carboxylate hydrochloride structure

1422344-44-2 structure

Product Name:ethyl 5,6,7,8-tetrahydro-4H-thiazolo4,5-dazepine-2-carboxylate hydrochloride

CAS No:1422344-44-2

MF:C₁₀H₁₅ClN₂O₂S

MW:262.756300210953

CID:4597948

Update Time:2023-11-22

ethyl 5,6,7,8-tetrahydro-4H-thiazolo4,5-dazepine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

- Ethyl 5,6,7,8-Tetrahydro-4H-Thiazolo[4,5-D]Azepine-2-Carboxylate Hydrochloride
- Ethyl 5,6,7,8-Tetrahydro-4H-Thiazolo[4,5-D]Azepine-2-Carboxylate Hydrochloride(WX140982)
- ethyl 5,6,7,8-tetrahydro-4H-thiazolo4,5-dazepine-2-carboxylate hydrochloride
- Inchi： 1S/C10H14N2O2S.ClH/c1-2-14-10(13)9-12-7-3-5-11-6-4-8(7)15-9;/h11H,2-6H2,1H3;1H
- InChI Key： GXVPDDXIBJMJPP-UHFFFAOYSA-N
- SMILES： C(C1SC2CCNCCC=2N=1)(=O)OCC.Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3

ethyl 5,6,7,8-tetrahydro-4H-thiazolo4,5-dazepine-2-carboxylate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM503793-1g	Ethyl5,6,7,8-tetrahydro-4H-thiazolo[4,5-d]azepine-2-carboxylatehydrochloride	1422344-44-2	97%	1g	$1531	2022-06-13
TRC	B437868-1mg	ethyl 5,6,7,8-tetrahydro-4H-thiazolo[4,5-d]azepine-2-carboxylate hydrochloride	1422344-44-2		1mg	$ 50.00	2022-06-07
TRC	B437868-2mg	ethyl 5,6,7,8-tetrahydro-4H-thiazolo[4,5-d]azepine-2-carboxylate hydrochloride	1422344-44-2		2mg	$ 95.00	2022-06-07
TRC	B437868-10mg	ethyl 5,6,7,8-tetrahydro-4H-thiazolo[4,5-d]azepine-2-carboxylate hydrochloride	1422344-44-2		10mg	$ 320.00	2022-06-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD571054-1g	Ethyl 5,6,7,8-tetrahydro-4H-thiazolo[4,5-d]azepine-2-carboxylate hydrochloride	1422344-44-2	97%	1g	￥11018.0	2023-04-02

ethyl 5,6,7,8-tetrahydro-4H-thiazolo4,5-dazepine-2-carboxylate hydrochloride Related Literature

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2. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
3. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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5. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020

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